Cas no 826995-51-1 (3-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid)

3-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid is a fluorinated heterocyclic compound featuring a benzothiophene core with a carboxylic acid functional group at the 2-position and a trifluoromethyl substituent at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further derivatization. Its rigid benzothiophene scaffold contributes to improved binding affinity in target molecules. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, owing to its balanced reactivity and structural versatility.

3-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid structure

826995-51-1 structure

Product Name:3-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid

CAS No:826995-51-1

MF:C₁₀H₅F₃O₂S

MW:246.205712080002

CID:686964

PubChem ID:70982501

Update Time:2025-08-03

3-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-2-carboxylic acid, 3-(trifluoromethyl)-
- 3-(trifluoromethyl)-1-benzothiophene-2-carboxylic acid
- 826995-51-1
- SCHEMBL13736548
- A936749
- DTXSID60744110
- 3-(trifluoromethyl)benzo[b]thiophene-2-carboxylic acid
- 3-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid
- Inchi： 1S/C10H5F3O2S/c11-10(12,13)7-5-3-1-2-4-6(5)16-8(7)9(14)15/h1-4H,(H,14,15)
- InChI Key： WCBYIDHSYXUGPE-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=C(C(F)(F)F)C2C=CC=CC1=2

Computed Properties

Exact Mass: 245.99623506g/mol
Monoisotopic Mass: 245.99623506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 65.5Å²

3-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T220345-10mg	3-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid	826995-51-1	10mg	$ 125.00	2022-06-03
TRC	T220345-25mg	3-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid	826995-51-1	25mg	$ 260.00	2022-06-03
TRC	T220345-50mg	3-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid	826995-51-1	50mg	$ 415.00	2022-06-03